2-(3,5-Dimethylpiperidin-1-yl)acetamide

• IUPAC Name: 2-(3,5-dimethylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C9H18N2O/c1-7-3-8(2)5-11(4-7)6-9(10)12/h7-8H,3-6H2,1-2H3,(H2,10,12)
• InChI Key: NHJNWHCUXALULB-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(=O)N)C
• Molecular Formula: C9H18N2O
• Molecular Weight: 170.25 g/mol

Description

2-(3,5-Dimethylpiperidin-1-yl)acetamide is an acetamide derivative featuring a 3,5-dimethylpiperidine moiety linked via a methylene group to the amide nitrogen.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The pharmacological profile of acetamide derivatives is heavily influenced by substituents on the amide nitrogen and adjacent functional groups. Below is a comparative analysis of key analogs:

Compound Name	Core Structure	Key Substituents	Physicochemical Implications	Biological Activity (Reported)
2-(3,5-Dimethylpiperidin-1-yl)acetamide	Acetamide + piperidine	3,5-Dimethylpiperidine	Increased lipophilicity; moderate basicity	Not explicitly reported (structural analog data used)
N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-piperazin-1-yl)-acetamide	Acetamide + piperazine	4-Phenylpiperazine + 3,5-dimethylphenyl	Higher polarity due to piperazine; enhanced hydrogen bonding	Early-discovery compound (activity unspecified)
2-(4-(Benzo[d]thiazole-5-sulfonyl)piperazin-1-yl)-N-(3,5-difluorophenyl)acetamide	Acetamide + piperazine + benzothiazole	Benzo[d]thiazole sulfonyl + difluorophenyl	Enhanced electron-withdrawing effects; improved microbial target affinity	Antimicrobial (gram-positive bacteria)
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)pyridazin-1-yl]acetamide	Acetamide + pyridazinone	Bromophenyl + methoxybenzylpyridazinone	Bulky aromatic groups; potential for π-π interactions	FPR2 receptor agonism (calcium mobilization in neutrophils)
2-[(6-Fluorobenzothiazol-2-yl)amino]-N-[5-(4-nitrophenyl)-1,3,4-thiadiazol-2-yl]acetamide	Acetamide + benzothiazole + thiadiazole	Fluorobenzothiazole + nitrophenylthiadiazole	High polarity; nitro group enhances redox activity	Anticonvulsant (100% effectiveness in MES model)

Key Differentiators of 2-(3,5-Dimethylpiperidin-1-yl)acetamide

• Piperidine vs. Piperazine : Unlike piperazine-containing analogs (e.g., ), the piperidine ring lacks a second nitrogen, reducing basicity and hydrogen-bonding capacity. This may limit interactions with polar targets but improve blood-brain barrier penetration.
• Aliphatic vs. Aromatic Substituents : The 3,5-dimethyl groups on the piperidine ring are aliphatic, contrasting with aromatic substituents in compounds like . This difference likely reduces π-π stacking interactions but increases metabolic stability against oxidative enzymes.

Research Findings and Implications

Antimicrobial Activity

Piperazine-linked acetamides with benzothiazole sulfonyl groups (e.g., compounds 47 and 48 in ) show potent activity against gram-positive bacteria, attributed to the sulfonyl group's electron-withdrawing effects and the benzothiazole's planar aromatic structure. In contrast, the dimethylpiperidine analog may exhibit weaker antimicrobial effects due to its aliphatic substituents .

Central Nervous System (CNS) Activity

Benzothiazole-thiadiazole acetamides (e.g., ) demonstrate anticonvulsant activity, likely due to nitro and fluorobenzothiazole groups enhancing redox activity and blood-brain barrier penetration.

Receptor Agonism

Pyridazinone-based acetamides (e.g., ) act as FPR2 agonists, leveraging methoxybenzyl and bromophenyl groups for receptor binding. The dimethylpiperidine compound’s simpler structure may lack the steric bulk required for high-affinity receptor interactions .